4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)azetidin-3-yl]oxy}-2-methylpyridine

• IUPAC Name: 4-[1-(2,3-dihydro-1-benzofuran-5-ylsulfonyl)azetidin-3-yl]oxy-2-methylpyridine
• InChI: InChI=1S/C17H18N2O4S/c1-12-8-14(4-6-18-12)23-15-10-19(11-15)24(20,21)16-2-3-17-13(9-16)5-7-22-17/h2-4,6,8-9,15H,5,7,10-11H2,1H3
• InChI Key: UKKDWGQDKHZCFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)OC2CN(C2)S(=O)(=O)C3=CC4=C(C=C3)OCC4
• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol
• CAS No.: 2640821-92-5

Description

The compound is a complex organic molecule that contains a benzofuran moiety, an azetidine ring, and a pyridine ring. Benzofuran is a heterocyclic compound, consisting of a fused benzene and furan ring. Azetidine is a basic heterocyclic organic compound with the molecular formula C3H7N. Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the benzofuran and azetidine moieties. Benzofurans can be synthesized through various methods, including cyclization and coupling reactions. Azetidines can be synthesized from β-amino alcohols or from aziridines. The final steps would likely involve coupling these moieties together and then attaching the pyridine ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex, given the presence of multiple rings and functional groups. The benzofuran moiety would contribute aromaticity to the molecule, while the azetidine ring would introduce a degree of strain due to its small ring size. The pyridine ring is also aromatic and would contribute to the overall stability of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. The benzofuran moiety might undergo electrophilic aromatic substitution reactions, while the azetidine ring might undergo ring-opening reactions. The pyridine ring, being aromatic, might also undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the degree of substitution on the rings, the presence of any additional functional groups, and the overall size and shape of the molecule would all influence its properties.

Scientific Research Applications

4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)azetidin-3-yl]oxy}-2-methylpyridine has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of various compounds, such as amino acids, peptides, and nucleosides. It has also been used as a tool for studying biological systems, such as enzymes, proteins, and DNA. This compound has been used to study the structure and function of enzymes, and to study the interactions between proteins and DNA. Additionally, this compound has been used to study the effects of various drugs on the human body.

Mechanism of Action

Target of Action

It is known that benzofuran derivatives, a key structural component of this compound, have been found to exhibit a wide range of biological activities .

Mode of Action

Benzofuran derivatives are known to interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Benzofuran derivatives have been found to influence a variety of biochemical pathways, depending on their specific structural modifications .

Pharmacokinetics

The benzofuran core structure is known to influence these properties in various benzofuran derivatives .

Result of Action

Benzofuran derivatives have been found to exhibit a wide range of biological activities, including anticancer, antibacterial, anti-oxidative, and anti-viral activities .

Action Environment

It is known that environmental factors can significantly influence the pharmacokinetics and pharmacodynamics of benzofuran derivatives .

Advantages and Limitations for Lab Experiments

4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)azetidin-3-yl]oxy}-2-methylpyridine has several advantages and limitations for lab experiments. One of the main advantages of this compound is its versatility; it can be used as a reagent for chemical reactions and as a tool for studying biological systems. Additionally, this compound is relatively easy to synthesize and is relatively stable. However, this compound is also limited in its applications; it has been shown to interact with a variety of biological molecules, but its effects on these molecules are not always predictable.

Future Directions

There are a number of potential future directions for the use of 4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)azetidin-3-yl]oxy}-2-methylpyridine in scientific research. One potential future direction is the use of this compound as a tool for studying the effects of drugs on the human body. Additionally, this compound could be used as a tool for studying the interactions between proteins and DNA, as well as for studying the structure and function of enzymes. Finally, this compound could be used to study the effects of various drugs on the absorption, transport, and metabolism of drugs in the body.

Synthesis Methods

4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)azetidin-3-yl]oxy}-2-methylpyridine can be synthesized through a variety of methods. The most common method is the reaction of 2,3-dihydro-1-benzofuran-5-sulfonyl chloride with 4-methylpyridine in the presence of anhydrous sodium carbonate and anhydrous potassium carbonate. This reaction yields a mixture of this compound and 2-methylpyridine-4-sulfonate (2-MPS). The two compounds can then be separated by column chromatography. Other methods of synthesis include the reaction of 2,3-dihydro-1-benzofuran-5-sulfonyl chloride with 4-methylpyridine in the presence of anhydrous sodium acetate, and the reaction of 2,3-dihydro-1-benzofuran-5-sulfonyl chloride with 4-methylpyridine in the presence of anhydrous potassium carbonate.